5-amino-4-(1,3-benzothiazol-2-yl)-1-(2,5-dichlorophenyl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C17H11Cl2N3OS
• Molecular Weight: 376.3 g/mol
• IUPAC Name: 4-(1,3-benzothiazol-2-yl)-1-(2,5-dichlorophenyl)-5-imino-2H-pyrrol-3-ol
• InChI: InChI=1S/C17H11Cl2N3OS/c18-9-5-6-10(19)12(7-9)22-8-13(23)15(16(22)20)17-21-11-3-1-2-4-14(11)24-17/h1-7,20,23H,8H2
• InChI Key: CUDCKHZCWBCYDG-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=N)N1C2=C(C=CC(=C2)Cl)Cl)C3=NC4=CC=CC=C4S3)O

Description

The compound “MFCD03618574” is a chemical entity with unique properties and applications. It is known for its specific molecular structure and reactivity, making it valuable in various scientific and industrial fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD03618574” involves multiple steps, typically starting with the preparation of intermediate compounds. The reaction conditions often include controlled temperatures, specific catalysts, and solvents to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of “MFCD03618574” is usually carried out in large-scale reactors. The process involves the optimization of reaction parameters such as temperature, pressure, and the use of industrial-grade reagents. The final product is then purified using techniques like crystallization, distillation, or chromatography.

Chemical Reactions Analysis

Types of Reactions

“MFCD03618574” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group in the molecule with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

The common reagents used in the reactions of “MFCD03618574” include acids, bases, oxidizing agents, and reducing agents. The reaction conditions vary depending on the desired transformation, but they often involve specific temperatures, pressures, and solvents.

Major Products Formed

The major products formed from the reactions of “MFCD03618574” depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxygenated derivatives, while substitution reactions may yield various substituted compounds.

Scientific Research Applications

“MFCD03618574” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis, helping to create complex molecules for further study.

Biology: The compound is used in biochemical assays to study enzyme activity and protein interactions.

Medicine: “MFCD03618574” is investigated for its potential therapeutic effects, including its role in drug development.

Industry: It is used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of “MFCD03618574” involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound exerts its effects by binding to these targets and modulating their activity, leading to various biochemical and physiological outcomes.